Cas no 890099-01-1 (2-Acetoxy-3'-fluorobenzophenone)

2-Acetoxy-3'-fluorobenzophenone is a fluorinated benzophenone derivative characterized by the presence of an acetoxy group at the 2-position and a fluorine substituent at the 3'-position of the benzophenone scaffold. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The acetoxy group enhances reactivity in esterification and transesterification reactions, while the fluorine atom contributes to electronic modulation and metabolic stability. Its structural features make it suitable for applications in the development of bioactive molecules, particularly in medicinal chemistry where fluorinated aromatic compounds are valued for their improved pharmacokinetic properties. The compound is typically handled under standard laboratory conditions.

2-Acetoxy-3'-fluorobenzophenone structure

890099-01-1 structure

Product Name:2-Acetoxy-3'-fluorobenzophenone

CAS No:890099-01-1

MF:C₁₅H₁₁FO₃

MW:258.244447946548

CID:874689

PubChem ID:24722867

Update Time:2025-06-07

2-Acetoxy-3'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

- [2-(3-fluorobenzoyl)phenyl] acetate
- 2-ACETOXY-3'-FLUOROBENZOPHENONE
- 890099-01-1
- MFCD07698807
- AKOS016018223
- DTXSID70641560
- 2-(3-Fluorobenzoyl)phenyl acetate
- 2-Acetoxy-3'-fluorobenzophenone
- MDL： MFCD07698807
- Inchi： 1S/C15H11FO3/c1-10(17)19-14-8-3-2-7-13(14)15(18)11-5-4-6-12(16)9-11/h2-9H,1H3
- InChI Key： PXZBLVCKLCCZRV-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

Exact Mass: 258.06922237g/mol
Monoisotopic Mass: 258.06922237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 43.4Å²

2-Acetoxy-3'-fluorobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	201705-1g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	1g	￡340.00	2022-03-01
Fluorochem	201705-2g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	2g	￡624.00	2022-03-01
Fluorochem	201705-5g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	5g	￡1120.00	2022-03-01
A2B Chem LLC	AB91772-1g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	1g	$423.00	2024-04-19
A2B Chem LLC	AB91772-2g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	2g	$737.00	2024-04-19
A2B Chem LLC	AB91772-5g	2-Acetoxy-3'-fluorobenzophenone	890099-01-1	>90%	5g	$1288.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659118-1g	2-(3-Fluorobenzoyl)phenyl acetate	890099-01-1	98%	1g	￥4222.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659118-2g	2-(3-Fluorobenzoyl)phenyl acetate	890099-01-1	98%	2g	￥7140.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659118-5g	2-(3-Fluorobenzoyl)phenyl acetate	890099-01-1	98%	5g	￥14944.00	2024-04-26